N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

• IUPAC Name: N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C12H11N7O2/c1-8-15-16-11(21-8)6-13-12(20)9-3-2-4-10(5-9)19-7-14-17-18-19/h2-5,7H,6H2,1H3,(H,13,20)
• InChI Key: FKOHVOKIQMWMBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CNC(=O)C2=CC(=CC=C2)N3C=NN=N3
• Molecular Formula: C12H11N7O2
• Molecular Weight: 285.26 g/mol

Description

This compound contains several interesting functional groups, including a 5-methyl-1,3,4-oxadiazol-2-yl group, a benzamide group, and a 1H-1,2,3,4-tetrazol-1-yl group. These groups are common in many biologically active compounds and could potentially confer a variety of properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. These rings would likely contribute to the overall stability of the molecule and could potentially influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the oxadiazole and tetrazole rings could potentially make the compound more polar, influencing its solubility in various solvents.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its reactivity under various conditions.